![molecular formula C14H21NOS B6083815 N-cyclohexyl-5-propyl-3-thiophenecarboxamide](/img/structure/B6083815.png)
N-cyclohexyl-5-propyl-3-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-5-propyl-3-thiophenecarboxamide, also known as CPP-109, is a potent and selective inhibitor of the enzyme histone deacetylase (HDAC) that has been studied extensively for its potential therapeutic applications.
Mechanism of Action
N-cyclohexyl-5-propyl-3-thiophenecarboxamide works by inhibiting the activity of HDAC, an enzyme that plays a key role in the regulation of gene expression. By inhibiting HDAC, this compound increases the acetylation of histones, which leads to changes in gene expression that can have therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including changes in gene expression, alterations in synaptic plasticity, and changes in neurotransmitter levels. These effects are thought to underlie the therapeutic potential of this compound for the treatment of addiction, anxiety, and depression.
Advantages and Limitations for Lab Experiments
One advantage of N-cyclohexyl-5-propyl-3-thiophenecarboxamide for lab experiments is its high selectivity for HDAC, which allows for more precise targeting of gene expression changes. However, one limitation is that this compound can be toxic at high concentrations, which can complicate experiments.
Future Directions
There are a number of future directions for research on N-cyclohexyl-5-propyl-3-thiophenecarboxamide, including exploring its potential therapeutic applications for other psychiatric disorders, such as bipolar disorder and schizophrenia. Additionally, further research is needed to better understand the mechanisms underlying the therapeutic effects of this compound and to develop more effective dosing strategies that minimize toxicity. Finally, there is a need for more research on the safety and efficacy of this compound in humans, particularly in clinical trials.
Synthesis Methods
N-cyclohexyl-5-propyl-3-thiophenecarboxamide can be synthesized using a multi-step process that involves the reaction of cyclohexylmagnesium bromide with 5-bromopentan-1-ol to form the corresponding alcohol. This alcohol is then reacted with thiophene-3-carboxylic acid to form the corresponding ester, which is subsequently hydrolyzed to produce this compound.
Scientific Research Applications
N-cyclohexyl-5-propyl-3-thiophenecarboxamide has been studied extensively for its potential therapeutic applications, including its ability to treat addiction, anxiety, and depression. It has been shown to reduce drug-seeking behavior in animal models of addiction and to improve cognitive function in individuals with cocaine addiction. This compound has also been studied as a potential treatment for anxiety and depression, with promising results in animal models.
properties
IUPAC Name |
N-cyclohexyl-5-propylthiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NOS/c1-2-6-13-9-11(10-17-13)14(16)15-12-7-4-3-5-8-12/h9-10,12H,2-8H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRPARSZRPDCOAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=CS1)C(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.